Cas no 2090591-44-7 (1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid)
1,1-Dioxo-2,5-dihydro-1λ⁶-thiophene-2-carboxylic acid is a sulfone derivative featuring a carboxylated dihydrothiophene ring structure. This compound is of interest in synthetic and medicinal chemistry due to its reactive carboxylic acid group and sulfone functionality, which enable versatile derivatization. The sulfone moiety enhances stability and influences electronic properties, making it useful in the design of bioactive molecules or as an intermediate in heterocyclic synthesis. Its rigid, polar structure may also contribute to improved solubility in aqueous or polar organic solvents. The compound’s potential applications include serving as a building block for pharmaceuticals, agrochemicals, or functional materials, where its distinct reactivity profile offers synthetic flexibility.
2090591-44-7 structure
Product Name:1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid
CAS No:2090591-44-7
MF:C5H6O4S
MW:162.163740634918
CID:5242031
Update Time:2025-05-28
1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylic acid, 2,5-dihydro-, 1,1-dioxide
- 1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid
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- Inchi： 1S/C5H6O4S/c6-5(7)4-2-1-3-10(4,8)9/h1-2,4H,3H2,(H,6,7)
- InChI Key： RMNLXFDNZOMTHR-UHFFFAOYSA-N
- SMILES： C1(C(O)=O)S(=O)(=O)CC=C1
1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-295287-1.0g |
1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid |
2090591-44-7 | 1.0g |
$1594.0 | 2023-02-28 | ||
| Enamine | EN300-295287-2.5g |
1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid |
2090591-44-7 | 2.5g |
$3304.0 | 2023-09-06 | ||
| Enamine | EN300-295287-5.0g |
1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid |
2090591-44-7 | 5.0g |
$4183.0 | 2023-02-28 | ||
| Enamine | EN300-295287-10.0g |
1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid |
2090591-44-7 | 10.0g |
$5261.0 | 2023-02-28 | ||
| Enamine | EN300-295287-1g |
1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid |
2090591-44-7 | 1g |
$1594.0 | 2023-09-06 | ||
| Enamine | EN300-295287-5g |
1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid |
2090591-44-7 | 5g |
$4183.0 | 2023-09-06 | ||
| Enamine | EN300-295287-10g |
1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid |
2090591-44-7 | 10g |
$5261.0 | 2023-09-06 |
1,1-dioxo-2,5-dihydro-1lambda6-thiophene-2-carboxylic acid Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Carmen Pérez León,Keisuke Sagisaka,Daisuke Fujita,Liyuan Han RSC Adv., 2014,4, 8550-8557
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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